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Compound of Interest

Compound Name: Diphenyl carbonate

Cat. No.: B091730 Get Quote

Diphenyl carbonate undergoes hydrolysis in the presence of water to yield phenol and carbon

dioxide[2]. This reaction is a critical parameter in determining the persistence of DPC in aquatic

environments.

The primary hydrolysis reaction is as follows:

(C₆H₅O)₂CO + H₂O → 2 C₆H₅OH + CO₂

The rate of this reaction is influenced by factors such as pH and temperature.

Quantitative Data on Hydrolysis Rate
The hydrolysis of diphenyl carbonate has been studied under standardized laboratory

conditions. The following table summarizes the available kinetic data.

pH Temperature (°C)
Half-life (t½) in
hours

Reference

7 25 39.9 OECD SIDS[2]

Not Specified 23 73.5

Preliminary study

cited in OECD

SIDS[2]

Table 1: Summary of Hydrolysis Half-life for Diphenyl Carbonate
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While specific data on the hydrolysis rate at different pH values and temperatures are not

readily available in the public literature, the hydrolysis of carbonate esters is generally subject

to both acid and base catalysis. Therefore, the rate of hydrolysis is expected to be faster at pH

values below 4 and above 9.

Experimental Protocol: Abiotic Degradation in Water
(Based on OECD Guideline 111/EEC C.7)
The determination of the hydrolysis rate of diphenyl carbonate is typically performed

according to the OECD Guideline 111 for Testing of Chemicals, "Hydrolysis as a Function of

pH," or the equivalent EU method, Commission Directive 92/69/EEC, C.7[2][3][4][5][6][7][8][9]

[10]. This protocol is designed to assess the abiotic hydrolytic transformation of chemicals in

aquatic systems.

Principle of the Test
The test involves dissolving a known concentration of diphenyl carbonate in sterile aqueous

buffer solutions of varying pH (typically 4, 7, and 9) and incubating them in the dark at a

constant temperature. The concentration of diphenyl carbonate is measured at specific time

intervals to determine the rate of hydrolysis.

Materials and Methods
Apparatus:

Standard laboratory glassware, sterilized.

Constant temperature bath or incubator.

Analytical instrument for quantifying diphenyl carbonate and phenol (e.g., High-

Performance Liquid Chromatograph).

pH meter.

Reagents:

Purified water (e.g., deionized or distilled), sterilized.
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Diphenyl carbonate, analytical standard grade.

Buffer solutions (sterilized):

pH 4: Citrate or acetate buffer.

pH 7: Phosphate buffer.

pH 9: Borate buffer.

Reagents for analytical method (e.g., HPLC grade methanol, water).

Test Procedure
The test is conducted in a tiered approach:

Tier 1: Preliminary Test

Prepare sterile buffer solutions at pH 4, 7, and 9.

Add diphenyl carbonate to each buffer solution. The concentration should not exceed 0.01

M or half its water solubility[8]. Given the low water solubility of DPC (approx. 13 mg/L)[2],

the initial concentration will be low.

Incubate the solutions in the dark at 50 °C for 5 days[8].

Analyze the concentration of diphenyl carbonate at the beginning of the test and after 5

days.

If less than 10% degradation is observed at a particular pH, the substance is considered

hydrolytically stable at that pH, and the half-life is reported as >1 year. If more than 10%

degradation is observed, proceed to Tier 2 for that pH.

Tier 2: Main Test for Unstable Substances

For each pH where significant hydrolysis was observed in the preliminary test, set up a

series of test solutions.

Incubate these solutions in the dark at the same constant temperature.
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At appropriate time intervals, sacrifice one vessel from each pH series and analyze the

concentration of diphenyl carbonate.

To determine the temperature dependence of the hydrolysis rate, the study should be

performed at a minimum of two additional temperatures. This allows for the calculation of the

hydrolysis rate at 25°C by extrapolation using an Arrhenius plot[7].

Tier 3: Identification of Hydrolysis Products

The primary hydrolysis products of diphenyl carbonate are phenol and carbon dioxide[2].

Analytical methods should be capable of identifying and quantifying phenol to confirm the

degradation pathway.

Data Analysis
The hydrolysis of diphenyl carbonate is assumed to follow pseudo-first-order kinetics. The

rate constant (k) is calculated from the slope of the plot of the natural logarithm of the

concentration versus time. The half-life (t½) is then calculated using the following equation:

t½ = ln(2) / k

Analytical Methodologies
Accurate quantification of diphenyl carbonate and its hydrolysis product, phenol, is critical for

determining the hydrolysis rate. High-Performance Liquid Chromatography (HPLC) is a suitable

technique for this purpose.

HPLC Method for Diphenyl Carbonate and Phenol
The following is a representative HPLC method based on available literature for the analysis of

DPC and phenol[11].
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Parameter Specification

Column C18 reverse-phase column

Mobile Phase
Isocratic or gradient mixture of methanol and

water

Detector
UV detector at an appropriate wavelength (e.g.,

254 nm)

Flow Rate Typically 1.0 mL/min

Injection Volume 10-20 µL

Standard Preparation

Standards of diphenyl carbonate and phenol are

prepared in the mobile phase or a compatible

solvent.

Table 2: Representative HPLC Method Parameters

Sample Preparation: Aqueous samples from the hydrolysis experiment can often be directly

injected after filtration through a 0.45 µm filter.

Other analytical techniques such as Gas Chromatography (GC) with a Flame Ionization

Detector (FID) can also be used for the analysis of phenol, potentially after a derivatization

step[12]. Spectrophotometric methods are also available for phenol determination[13].

Visualizations of Core Concepts
To aid in the understanding of the hydrolysis of diphenyl carbonate, the following diagrams

illustrate the chemical reaction, the experimental workflow, and the logical relationship between

experimental parameters.
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Caption: Hydrolysis mechanism of diphenyl carbonate.
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Tier 1: Preliminary Test
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Caption: Experimental workflow for OECD Guideline 111.
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Caption: Factors influencing hydrolysis rate and half-life.

Conclusion
The hydrolysis of diphenyl carbonate in aqueous media is a well-characterized process that

primarily yields phenol and carbon dioxide. The reaction follows pseudo-first-order kinetics, with

a reported half-life of approximately 40 hours under neutral pH and at 25°C. The standardized

protocol for determining this environmental fate parameter is outlined in OECD Guideline 111.

This guide provides the necessary framework, including experimental procedures and

analytical methods, for researchers to reliably assess the hydrolytic stability of diphenyl
carbonate. Further research could provide a more detailed quantitative understanding of how

pH and temperature variations under environmentally relevant conditions affect the hydrolysis

rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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